Cas no 19186-37-9 ([(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] acetate)

• Product Name: [(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] acetate
• CAS No: 19186-37-9
• MF: C₁₃H₁₈O₉
• MW: 318.276625156403
• CID: 907867
• Update Time: 2025-10-29

[(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetra-o-acetyl-alpha-d-arabinopyranose
• 1,2,3,4-tetra-O-acetyl-α-D-xylopyranose
• Acetyl 2-O,3-O,4-O-triacetyl-α-D-arabinopyranoside
• α-D-Arabinopyranose tetraacetate
• alpha-D-Arabinopyranose tetraacetate
• (2R,3S,4R,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
• 1,2,3,4-Tetra-O-acetyl-a-D-arabinopyranose
• [(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] acetate

• Inchi： 1S/C13H18O9/c1-6(14)19-10-5-18-13(22-9(4)17)12(21-8(3)16)11(10)20-7(2)15/h10-13H,5H2,1-4H3/t10-,11-,12+,13-/m1/s1
• InChI Key： MJOQJPYNENPSSS-FVCCEPFGSA-N
• SMILES： O1C[C@H]([C@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 458
• Topological Polar Surface Area: 114

Additional information on [(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] acetate

Chemical Profile of [(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] Acetate (CAS No. 19186-37-9)

The compound [(3R,4R,5S,6R)-4,5,6-Triacetyloxyoxan-3-yl] acetate, identified by CAS No. 19186-37-9, represents a structurally complex glycoside derivative with significant synthetic and pharmacological potential. This molecule features a hexopyranoside scaffold modified by three acetyl groups at positions 4, 5, and 6 of the oxane ring system. The acetate ester group attached to the anomeric carbon (C-3) further stabilizes the compound's conformational geometry. Recent advancements in carbohydrate chemistry have highlighted this compound's role in stereocontrolled synthesis, particularly in the assembly of glycoconjugates and oligosaccharides with defined regiochemistry.

Structurally characterized through NMR spectroscopy and X-ray crystallography studies published in Carbohydrate Research (2022), the compound exhibits a rigid chair conformation in its solid-state structure. The acetyl groups at positions 4–6 form a "protecting group shield" that prevents unwanted side reactions during multi-step organic syntheses. This structural feature is critical for applications in the synthesis of glycopeptide antibiotics, where precise control over carbohydrate stereochemistry is essential for biological activity retention.

In medicinal chemistry contexts, this compound serves as a versatile intermediate for generating bioactive molecules targeting glycosylation pathways. A 2023 study in Nature Chemical Biology demonstrated its utility as a precursor for synthesizing inhibitors of glycosyltransferases involved in cancer metastasis. The acetate ester moiety enables orthogonal deprotection strategies when combined with fluoride-mediated deacylation protocols. Researchers have leveraged this property to create libraries of glycomimetics with tunable pharmacokinetic profiles.

Recent advances in click chemistry methodologies have expanded its application scope. A collaborative study between MIT and Pfizer (published in JACS Au, 2024) showed that coupling this compound with azide-functionalized drug scaffolds via CuAAC click reactions yields conjugates with enhanced cell membrane permeability. The stereochemical integrity of the oxane ring was preserved during these reactions due to the steric hindrance provided by acetyl groups.

In pharmaceutical formulation development, this compound's stability under physiological conditions has been validated through accelerated stress testing reported in Eur J Pharm Sci. Its aqueous solubility (measured at 18.7 mg/mL at pH 7.4) makes it suitable for parenteral delivery systems when complexed with cyclodextrins. Stability studies revealed no degradation products even after 6 months storage at -20°C—a critical factor for biologics manufacturing processes.

Bioinformatics analyses using molecular docking simulations (published in Bioorg Med Chem Lett, 2024) revealed potential interactions between this compound's carbohydrate moiety and lectin receptors implicated in immune modulation pathways. These findings are being explored for developing novel immunotherapeutic agents targeting inflammatory disorders such as rheumatoid arthritis and type I diabetes.

Synthetic strategies for large-scale production have evolved significantly since its initial synthesis described by Koshland et al. (JACS 1978). Modern protocols now employ enzymatic acylation using lipase-catalyzed esterification followed by chiral HPLC purification—a method achieving >98% enantiomeric excess as reported in Catalysts Journal. This process improvement reduces production costs by ~40% compared to traditional chemical acylation methods.

In nanotechnology applications, this compound has been successfully used to functionalize gold nanoparticles for targeted drug delivery systems. Surface plasmon resonance studies confirmed stable conjugation via ester linkages that hydrolyze under physiological conditions—enabling controlled release mechanisms validated through cellular uptake assays on HeLa cells (ACS Nano preprint server).

Safety assessments conducted per OECD guidelines indicate low acute toxicity (LD₅₀ >5 g/kg oral) but emphasize handling precautions due to potential skin sensitization risks from prolonged exposure to free aldehyde intermediates during synthesis—a finding corroborated across three independent toxicology studies published between 2021–2023.

Ongoing research focuses on its use as a building block for creating synthetic glycans mimicking host defense peptides found in human milk oligosaccharides (HMOs). A collaborative project led by UC Davis researchers demonstrated that derivatives synthesized from this compound exhibit anti-influenza activity comparable to oseltamivir through sialic acid receptor mimicry mechanisms described in a recent PNAS publication.